Cas no 124537-28-6 (prohexadione-calcium)

• Product Name: prohexadione-calcium
• CAS No: 124537-28-6
• MF: C₂₀H₂₂CaO₁₀
• MW: 462.5
• CID: 91584
• Update Time: 2020-07-16

prohexadione-calcium Chemical and Physical Properties

Names and Identifiers

• prohexadione-calcium
• 3-Oxido-5-oxo-4-propionylcyclohex-3-enecarboxylic acid calcium salt
• PROHEXADION-CALCIUM

• Inchi： InChI=1S/2C10H12O5.Ca/c2*1-2-6(11)9-7(12)3-5(10(14)15)4-8(9)13;/h2*5,9H,2-4H2,1H3,(H,14,15);/q;;+2/p-2
• InChI Key： SAZAPFZGSHYFGB-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C1C(C(CC)=O)C(CC(C(=O)[O-])C1)=O.O=C1C(C(CC)=O)C(CC(C(=O)[O-])C1)=O

Computed Properties

• Exact Mass: 462.08400

Experimental Properties

• Melting Point: 360℃
• PSA: 155.02000
• LogP: 0.27480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds